1-(Bromomethyl)-4-(2-chloroethoxy)benzene

• CAS RN: 198481-13-9
• Molecular Formula: C9H10BrClO
• Molecular Weight: 249.53 g/mol
• IUPAC Name: 1-(bromomethyl)-4-(2-chloroethoxy)benzene
• InChI: InChI=1S/C9H10BrClO/c10-7-8-1-3-9(4-2-8)12-6-5-11/h1-4H,5-7H2
• InChI Key: XVSPLOURGZKUKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CBr)OCCCl

Description

1-(Bromomethyl)-4-(2-chloroethoxy)benzene is a useful research compound. Its molecular formula is C9H10BrClO and its molecular weight is 249.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 4-(2-Chloroethoxy)benzylalcohol CAS No. [111728-87-1] (6.4 g, 34.31 mmol) in dioxane (100 mL) at 0° C. was added slowly thionylbromide (7.13 g, 34.31 mmol). The reaction was run at 0° C. after 5 min. The reaction mixture was diluted with ether (200 mL) and washed with H2O (1×30 mL) then NaHCO3 (2×25 mL), and brine (30 mL). The organic extract was dried over MgSO4 and concentrated. The crude product was purified by silica gel chromatography (15% EtOAc/Hex) to yield 5.0 g (58%) of the desired product. Mp=64-66° C.; 1H NMR (DMSO) 7.37 (d, 2 H, J=8.8 Hz), 6.93 (d, 2 H, J=8.8 Hz), 4.68 (s, 2 H), 4.24 (t, 2 H, J=5.05 Hz), 3.93 (t, 2 H, J=5.27 Hz); MS eI m/z 248 (M+).

Synthesis routes and methods II

Procedure details